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Compound of Interest

N-(Methoxycarbonyl)-L-tert-
Compound Name: _
leucine

Cat. No.: B194262

Solubility Profile of N-(Methoxycarbonyl)-L-tert-
leucine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-
(Methoxycarbonyl)-L-tert-leucine, a key building block in the synthesis of various
pharmaceuticals. Understanding the solubility of this compound in common organic solvents is
critical for its effective use in process development, formulation, and purification. This
document outlines available solubility data, presents detailed experimental protocols for its
determination, and offers a visual representation of the experimental workflow.

Core Concepts and Significance

N-(Methoxycarbonyl)-L-tert-leucine, a protected amino acid derivative, plays a significant
role in synthetic organic chemistry, particularly in the pharmaceutical industry. Its solubility
characteristics dictate the choice of solvents for reactions, crystallizations, and
chromatographic purifications, directly impacting yield, purity, and process efficiency. A
thorough understanding of its solubility behavior is therefore paramount for chemists and
chemical engineers working on the synthesis and manufacturing of active pharmaceutical
ingredients (APIs) that incorporate this moiety.
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Physicochemical Properties

A summary of the key physicochemical properties of N-(Methoxycarbonyl)-L-tert-leucine is
provided below. These properties influence its solubility in various media.

Property Value Reference
CAS Number 162537-11-3 [1]
Molecular Formula C8H15N0O4 [11[2]
Molecular Weight 189.21 g/mol [1]
Appearance White solid [2]

Melting Point 108-109 °C [2]

XLogP3 1.3 [2]

Solubility Data

Comprehensive quantitative solubility data for N-(Methoxycarbonyl)-L-tert-leucine in a wide
range of organic solvents is not extensively reported in publicly available literature. However,
based on available information and the physicochemical properties of the molecule, a
qualitative and estimated quantitative solubility profile is presented in Table 1. The provided
guantitative data for organic solvents, other than water, are illustrative estimates based on the
general solubility of N-protected amino acids and should be experimentally verified for precise
applications.

Table 1: Solubility of N-(Methoxycarbonyl)-L-tert-leucine in Common Solvents
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Temperature

Solubility (

Qualitative

Solvent o Reference
(°C) g/100 mL) Solubility
Sparingl
Water 20 2.64 paringy [3]
Soluble

Methanol 25 Soluble Soluble [2][3]
Moderately

Ethanol 25 - -
Soluble

Isopropanol 25 Slightly Soluble - -

Ethyl Acetate 25 Soluble Soluble [2][3]
Moderately

Acetone 25 - -
Soluble

Dichloromethane 25 Soluble - -

Toluene 25 Slightly Soluble - -

Dimethylformami

25 Very Soluble - -

de (DMF)

Dimethyl

Sulfoxide 25 Very Soluble - -

(DMSO)

*Note: Quantitative values for organic solvents are illustrative estimates and should be

confirmed experimentally.

Experimental Protocols for Solubility Determination

To obtain precise and reliable solubility data, a well-defined experimental protocol is essential.

The gravimetric method is a fundamental and widely used technique for determining the

solubility of a solid in a liquid. It is a robust method that does not rely on the spectroscopic

properties of the compound.

Gravimetric Method for Solubility Determination
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This protocol outlines the steps for determining the solubility of N-(Methoxycarbonyl)-L-tert-
leucine in a given solvent at a specific temperature.

1. Materials and Equipment:

¢ N-(Methoxycarbonyl)-L-tert-leucine (high purity)
e Selected organic solvent (analytical grade)

o Analytical balance (readable to +0.0001 g)

o Thermostatic shaker bath or magnetic stirrer with hotplate
o Temperature probe

o Syringe filters (e.g., 0.45 um PTFE)

 Vials with screw caps

e Drying oven

» Desiccator

2. Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of N-(Methoxycarbonyl)-L-tert-leucine to a series of vials
containing a known volume of the selected solvent. The presence of undissolved solid is
crucial to ensure saturation.

o Seal the vials tightly to prevent solvent evaporation.
o Place the vials in a thermostatic shaker bath set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure equilibrium is reached.

o Sample Withdrawal and Filtration:
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o After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to
avoid premature crystallization.

o Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry
vial. This step is critical to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Weigh the vial containing the filtered saturated solution to determine the mass of the
solution.

o Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without
decomposing the solute (e.g., 60-80 °C).

o Once the solvent has completely evaporated, transfer the vial to a desiccator to cool to
room temperature.

o Weigh the vial containing the dry solute.
o Repeat the drying and weighing steps until a constant mass is achieved.
3. Data Analysis:
o Mass of the solute (m_solute): (Mass of vial + dry solute) - (Mass of empty vial)
e Mass of the solvent (m_solvent): (Mass of vial + solution) - (Mass of vial + dry solute)
¢ Solubility ( g/100 g solvent): (m_solute / m_solvent) * 100

o To express solubility in g/100 mL, the density of the solvent at the experimental temperature
is required.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the gravimetric method for solubility
determination.
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1. Preparation of Saturated Solution

Add excess solute to solvent in vial
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3. Analysis
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Weigh vial with filtered solution
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Cool in desiccator and weigh vial with dry solute
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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